molecular formula C12H12F3N3 B15049847 1-(difluoromethyl)-N-(4-fluorobenzyl)-3-methyl-1H-pyrazol-4-amine

1-(difluoromethyl)-N-(4-fluorobenzyl)-3-methyl-1H-pyrazol-4-amine

Cat. No.: B15049847
M. Wt: 255.24 g/mol
InChI Key: APDRGLZCKZYZNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Difluoromethyl)-N-(4-fluorobenzyl)-3-methyl-1H-pyrazol-4-amine is a fluorinated pyrazole derivative characterized by a difluoromethyl group at position 1, a methyl group at position 3, and a 4-fluorobenzylamine substituent at position 4 of the pyrazole ring. Fluorinated pyrazoles are of significant interest in medicinal chemistry due to the enhanced metabolic stability, lipophilicity, and binding affinity imparted by fluorine atoms .

Properties

Molecular Formula

C12H12F3N3

Molecular Weight

255.24 g/mol

IUPAC Name

1-(difluoromethyl)-N-[(4-fluorophenyl)methyl]-3-methylpyrazol-4-amine

InChI

InChI=1S/C12H12F3N3/c1-8-11(7-18(17-8)12(14)15)16-6-9-2-4-10(13)5-3-9/h2-5,7,12,16H,6H2,1H3

InChI Key

APDRGLZCKZYZNH-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C=C1NCC2=CC=C(C=C2)F)C(F)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(difluoromethyl)-N-[(4-fluorophenyl)methyl]-3-methyl-1H-pyrazol-4-amine typically involves multiple steps, starting from readily available precursors. One common method involves the difluoromethylation of a pyrazole derivative using fluoroform (CHF3) as a reagent . This reaction is often carried out under continuous flow conditions to enhance efficiency and yield .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale difluoromethylation processes using specialized equipment to ensure consistent quality and high yield. Continuous flow reactors are often employed to facilitate the reaction and minimize by-products .

Chemical Reactions Analysis

Types of Reactions

1-(Difluoromethyl)-N-[(4-fluorophenyl)methyl]-3-methyl-1H-pyrazol-4-amine can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield difluoromethyl ketones, while substitution reactions can produce a variety of fluorinated derivatives .

Scientific Research Applications

Mechanism of Action

The mechanism by which 1-(difluoromethyl)-N-[(4-fluorophenyl)methyl]-3-methyl-1H-pyrazol-4-amine exerts its effects involves interactions with specific molecular targets. The difluoromethyl and fluorophenyl groups enhance the compound’s binding affinity to enzymes and receptors, modulating their activity. The pyrazole ring serves as a scaffold that facilitates these interactions, leading to various biological effects .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The compound’s structure can be compared to other pyrazole derivatives with modifications at positions 1, 3, and 4 (Table 1).

Table 1: Structural Comparison of Pyrazole Derivatives

Compound Name Position 1 Substituent Position 3 Substituent Position 4 Substituent Key Differences
Target Compound Difluoromethyl Methyl 4-Fluorobenzylamine Reference standard
1-(Difluoromethyl)-3-methyl-N-[(1-propyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-4-amine Difluoromethyl Methyl Propyl-substituted pyrazole methyl Bulky propyl group reduces flexibility
4-Chloro-1-[(4-fluorophenyl)methyl]-1H-pyrazol-3-amine Chloro None (amine at C3) 4-Fluorobenzyl Chloro vs. methyl; amine position
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine Pyridin-3-yl Methyl Cyclopropylamine Aromatic pyridine vs. fluorobenzyl
N-(3,5-Di-tert-butyl-4-hydroxyphenyl)-1-(4-methylsulfonylphenyl)-5-p-trifluoromethylphenyl-1H-pyrazole-3-carboxamide 4-Methylsulfonylphenyl Trifluoromethylphenyl Carboxamide-linked phenolic group Carboxamide vs. benzylamine

Key Observations :

  • Position 1 Substituents : Difluoromethyl (target) offers metabolic stability over chloro (in ) or pyridinyl groups (in ), which may alter electronic properties and binding interactions.
  • Position 4 Functionalization : The benzylamine group (target) contrasts with carboxamide-linked derivatives (e.g., ), which may reduce solubility but increase target specificity.

Physicochemical Properties

Table 2: Estimated Physicochemical Properties

Property Target Compound 1-(Propyl-pyrazole) Analog 4-Chloro-Fluorobenzyl Analog
Molecular Weight ~279.3 g/mol 305.76 g/mol ~255.7 g/mol
LogP (Predicted) ~2.8 (high lipophilicity) ~3.1 ~2.5
Solubility Low (fluorinated aromatic) Very low (bulky propyl) Moderate (smaller substituents)
Metabolic Stability High (difluoromethyl) Moderate Low (chloro group)

Insights :

  • The target compound’s difluoromethyl and 4-fluorobenzyl groups contribute to higher logP values compared to non-fluorinated analogs, favoring blood-brain barrier penetration but complicating aqueous solubility.
  • The chloro-substituted analog may exhibit faster metabolic clearance due to the reactive chlorine atom.

Biological Activity

The compound 1-(difluoromethyl)-N-(4-fluorobenzyl)-3-methyl-1H-pyrazol-4-amine is a member of the pyrazole family, known for its diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. This article reviews the biological activity of this compound, synthesizing findings from various studies and patents to provide a comprehensive overview.

The chemical structure of 1-(difluoromethyl)-N-(4-fluorobenzyl)-3-methyl-1H-pyrazol-4-amine can be represented as follows:

C11H10F3N3\text{C}_{11}\text{H}_{10}\text{F}_3\text{N}_3

This compound features a difluoromethyl group and a fluorobenzyl moiety, which are significant for its biological interactions.

Biological Activity Overview

Research indicates that compounds within the pyrazole class exhibit various biological activities. The specific activities of 1-(difluoromethyl)-N-(4-fluorobenzyl)-3-methyl-1H-pyrazol-4-amine include:

  • Antitumor Activity : Studies suggest that pyrazole derivatives can inhibit cancer cell proliferation. For instance, compounds with similar structures have shown promising results against several cancer cell lines, including HeLa and A375 cells .
  • Anti-inflammatory Effects : Pyrazole derivatives have been reported to exhibit anti-inflammatory properties by inhibiting key inflammatory pathways, which may be relevant for treating conditions like arthritis or other inflammatory diseases .
  • Antimicrobial Properties : The potential of pyrazole compounds as antimicrobial agents has been explored, with some derivatives demonstrating efficacy against various bacterial strains .

Antitumor Activity

A notable study examined the effects of similar pyrazole compounds on cancer cell lines. The results indicated that these compounds could significantly reduce cell viability in a dose-dependent manner. For instance:

CompoundCell LineIC50 (µM)
Compound AHeLa0.36
Compound BA3751.8

These findings highlight the potential of pyrazole derivatives in cancer therapy, suggesting that 1-(difluoromethyl)-N-(4-fluorobenzyl)-3-methyl-1H-pyrazol-4-amine may also possess similar properties .

Anti-inflammatory Activity

In a separate investigation focusing on inflammatory markers, compounds structurally related to 1-(difluoromethyl)-N-(4-fluorobenzyl)-3-methyl-1H-pyrazol-4-amine were shown to inhibit the production of pro-inflammatory cytokines in vitro. This suggests their potential utility in managing inflammatory diseases .

Antimicrobial Efficacy

Research has also explored the antimicrobial effects of pyrazole derivatives. In vitro tests demonstrated that certain derivatives could inhibit bacterial growth effectively, with minimum inhibitory concentrations (MICs) indicating strong activity against Gram-positive bacteria .

Q & A

Q. What are the established synthetic routes for 1-(difluoromethyl)-N-(4-fluorobenzyl)-3-methyl-1H-pyrazol-4-amine?

Synthesis typically involves multi-step reactions starting with functionalized pyrazole precursors. For example:

  • Step 1 : Condensation of a difluoromethyl-substituted pyrazole core with a 4-fluorobenzylamine derivative under basic conditions (e.g., cesium carbonate) in solvents like DMSO or DMF .
  • Step 2 : Copper-catalyzed coupling reactions (e.g., using CuBr) to introduce the methyl group at the 3-position of the pyrazole ring .
  • Purification : Chromatography (e.g., gradient elution with ethyl acetate/hexane) and recrystallization yield the final compound .

Q. How is structural characterization performed for this compound?

Key methods include:

  • NMR Spectroscopy : 1^1H and 13^13C NMR identify substituent patterns (e.g., fluorobenzyl protons at δ 7.2–7.4 ppm, pyrazole methyl at δ 2.3 ppm) .
  • X-ray Crystallography : Determines bond angles (e.g., N1–C2–N6 = 123.1°) and crystal packing, confirming triclinic or monoclinic systems with space group P1P1 .
  • HRMS : Validates molecular weight (e.g., m/z 215 [M+H]+^+) .

Q. What in vitro assays are used to evaluate its biological activity?

  • Antimicrobial Screening : Agar diffusion assays against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) .
  • Enzyme Inhibition : Kinase inhibition assays (e.g., IC50_{50} determination via fluorescence polarization) .
  • Cytotoxicity : MTT assays on cancer cell lines (e.g., IC50_{50} values reported for HeLa or MCF-7 cells) .

Advanced Research Questions

Q. How can synthetic yield be optimized for low-yield steps (e.g., <20%)?

  • Catalyst Screening : Replace CuBr with Pd-based catalysts to improve coupling efficiency .
  • Solvent Optimization : Use polar aprotic solvents (e.g., DMAc) to enhance reaction kinetics .
  • Microwave-Assisted Synthesis : Reduce reaction time from days to hours while maintaining yield .

Q. What computational methods predict its reactivity or binding modes?

  • DFT Calculations : Model transition states for difluoromethyl group reactions (e.g., Fukui indices for electrophilic sites) .
  • Molecular Docking : Simulate interactions with target proteins (e.g., kinases) using AutoDock Vina .
  • MD Simulations : Assess stability of ligand-protein complexes over 100-ns trajectories .

Q. How do structural modifications affect pharmacological activity (SAR studies)?

  • Fluorine Substitution : Replacing 4-fluorobenzyl with chlorobenzyl reduces antimicrobial activity by 50% .
  • Methyl Group Position : Shifting the methyl group from C3 to C5 on the pyrazole ring decreases kinase inhibition potency (IC50_{50} increases from 0.8 µM to 5.2 µM) .
  • Heterocycle Replacement : Substituting pyrazole with imidazole abolishes cytotoxicity in leukemia cell lines .

Q. How can contradictory bioactivity data across studies be resolved?

  • Assay Standardization : Control variables like cell passage number, serum concentration, and incubation time .
  • Metabolic Stability Testing : Use liver microsomes to identify degradation products that may interfere with activity .
  • Orthogonal Validation : Confirm results via SPR (surface plasmon resonance) if fluorescence-based assays show variability .

Q. What strategies improve compound stability under physiological conditions?

  • pH Buffering : Stabilize the pyrazole ring by maintaining pH >7.0 in formulation .
  • Lyophilization : Increase shelf-life by storing as a lyophilized powder at -80°C .
  • Pro-drug Design : Mask amine groups with acetyl or PEGylated moieties to reduce oxidative degradation .

Q. What role do fluorinated groups play in membrane permeability?

  • LogP Optimization : The difluoromethyl group increases lipophilicity (LogP = 2.8 vs. 1.5 for non-fluorinated analogs), enhancing blood-brain barrier penetration .
  • Fluorine NMR : 19^{19}F NMR tracks cellular uptake efficiency in real-time .

Q. How is regioselectivity achieved in functionalization reactions?

  • Directing Groups : Use tert-butoxycarbonyl (Boc) to steer electrophilic substitution to the pyrazole C4 position .
  • Metal-Ligand Complexation : Pd(OAc)2_2 with bidentate ligands (e.g., dppe) ensures selective C-H activation at the benzyl group .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.